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Compound of Interest

Compound Name: 1-Amino-2-phenyl-propan-2-ol

Cat. No.: B1280110 Get Quote

Essential Safety and Handling Guide for 1-
Amino-2-phenyl-propan-2-ol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Amino-2-phenyl-propan-2-ol.
Adherence to these procedures is vital for ensuring laboratory safety and regulatory

compliance.

Hazard Summary and Personal Protective
Equipment
1-Amino-2-phenyl-propan-2-ol is classified as harmful if swallowed and causes serious eye

damage[1]. It is imperative to use appropriate Personal Protective Equipment (PPE) to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE for handling this compound.
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Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Eye Contact Eye Damage/Irritation

Wear tightly fitting safety

goggles or a face shield.[2][3]

Ensure eyewash stations are

readily accessible.

Skin Contact Acute Toxicity (Oral)

Wear chemical-resistant

gloves (e.g., nitrile) and

impervious, fire/flame-resistant

clothing or a lab coat.[2][4]

Inhalation
Not Classified (but handle with

caution)

Use in a well-ventilated area or

a chemical fume hood.[4] If

exposure limits are exceeded

or irritation occurs, use a full-

face respirator with an

appropriate cartridge (e.g.,

Type P3).[2][3]

Ingestion
Acute Toxicity (Oral), Harmful if

swallowed

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly after handling.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Before handling, ensure that a current Safety Data Sheet (SDS) is accessible and has been

reviewed.

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood[4].

Ensure that safety showers and eyewash stations are unobstructed and have been recently

tested.
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Verify that all necessary PPE is available and in good condition.

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust and aerosols[2].

When weighing or transferring the solid, use techniques that minimize dust generation.

Keep the container tightly closed when not in use[5].

3. In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with soap and plenty of water. Seek medical attention if irritation persists.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

4. Spill Response:

Evacuate the area and prevent entry.

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Report the spill to the appropriate environmental health and safety (EHS) personnel.
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Disposal Plan
All waste containing 1-Amino-2-phenyl-propan-2-ol must be treated as hazardous waste.

Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a clearly labeled, sealed, and compatible container. The label should include the

chemical name and hazard warnings.

Storage: Store the waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal company.[4] Do not dispose of this chemical

down the drain or in the regular trash.[6]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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